Cas no 2867-63-2 (2-benzylcyclopentan-1-one)

• Product Name: 2-benzylcyclopentan-1-one
• CAS No: 2867-63-2
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• MDL: MFCD00196906
• CID: 239236
• PubChem ID: 4647132
• Update Time: 2025-05-20

2-benzylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Benzylcyclopentanone
• 2-(TRIFLUOROMETHYL)-1H-BENZIMIDAZOLE-5-BORONIC ACID, HYDROCHLORIDE SALT
• 2-Benzyl-cyclopentanone
• Cyclopentanone, 2-(phenylmethyl)-
• 2-benzyl-3-amino-4-oxo-3,4-dihydroquinazoline
• 2-benzylcyclopentan-1-one
• 2-Benzyl-cyclopentanon
• 2-phenylmethylcyclopentanone
• 3-amino-2-benzyl-3,4-dihydroquinazolin-4-one
• 3-amino-2-benzyl-3H-quinazolin-4-one
• 3-amino-2-benzylquinazolone
• Z813018324
• E77030
• CAA86763
• TVKMRMXVNWHKTF-UHFFFAOYSA-N
• EN300-80669
• AKOS010639893
• F8880-6540
• Cyclopentanone,2-(phenylmethyl)-
• SY185984
• AS-61330
• 2-benzyl-cyclopentan-1-one
• A1-10890
• FT-0602761
• MFCD00196906
• DTXSID601318933
• 2867-63-2
• SCHEMBL793526
• DB-005982

• MDL： MFCD00196906
• Inchi： 1S/C12H14O/c13-12-8-4-7-11(12)9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2
• InChI Key： TVKMRMXVNWHKTF-UHFFFAOYSA-N
• SMILES： O=C1CCCC1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 174.10400
• Monoisotopic Mass: 174.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.0380
• Boiling Point: 265.23°C (rough estimate)
• Flash Point: 118.7°C
• Refractive Index: 1.5340 (estimate)
• PSA: 17.07000
• LogP: 2.59830
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-benzylcyclopentan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical Reagents

Additional information on 2-benzylcyclopentan-1-one

Introduction to 2-benzylcyclopentan-1-one (CAS No. 2867-63-2)

2-benzylcyclopentan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2867-63-2, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and materials science. This bicyclic ketone, featuring a cyclopentane ring substituted with a benzyl group and a ketone functional group at the first carbon position, exhibits a unique structural framework that makes it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a rigid cyclopentane core and an aromatic benzyl moiety, contributes to its diverse chemical reactivity and potential applications.

The compound's significance is further underscored by its utility in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and specialty chemicals. The presence of both a benzyl group and a ketone functionality provides multiple sites for chemical modification, enabling the construction of intricate molecular architectures. This flexibility has made 2-benzylcyclopentan-1-one a popular choice for researchers engaged in drug discovery and organic synthesis.

In recent years, advancements in synthetic methodologies have expanded the applications of 2-benzylcyclopentan-1-one. For instance, it has been employed as a key intermediate in the preparation of novel heterocyclic compounds, which are known for their pharmacological properties. The compound's ability to serve as a precursor for biologically active molecules has positioned it as a cornerstone in medicinal chemistry research.

One of the most compelling aspects of 2-benzylcyclopentan-1-one is its role in the development of new therapeutic agents. Researchers have leveraged its structural features to design molecules with potential applications in treating various diseases. The benzyl group, in particular, can be modified to introduce specific pharmacophores, enhancing the compound's bioactivity. This adaptability has led to its incorporation into numerous synthetic routes aimed at creating innovative drug candidates.

The chemical properties of 2-benzylcyclopentan-1-one also make it an attractive candidate for materials science applications. Its ability to undergo selective reactions while maintaining structural integrity has been exploited in the synthesis of polymers and advanced materials. These materials often exhibit enhanced mechanical properties or unique electronic characteristics, making them suitable for use in high-performance applications.

Recent studies have highlighted the compound's potential in catalysis and polymer chemistry. For example, derivatives of 2-benzylcyclopentan-1-one have been investigated as ligands in transition metal-catalyzed reactions, demonstrating efficiency in facilitating various organic transformations. Additionally, its incorporation into polymer backbones has resulted in materials with improved thermal stability and chemical resistance.

The synthesis of 2-benzylcyclopentan-1-one itself is another area where innovation has been prominent. Modern synthetic strategies have enabled more efficient and scalable production methods, reducing costs and improving yields. These advancements have made it more accessible for industrial applications, further driving its utility across multiple scientific disciplines.

The pharmacological potential of 2-benzylcyclopentan-1-one continues to be explored through rigorous research efforts. Preclinical studies have indicated that certain derivatives exhibit promising biological activities, including anti-inflammatory and antimicrobial effects. These findings have spurred interest in developing novel therapeutic formulations based on this compound.

In conclusion, 2-benzylcyclopentan-1-one (CAS No. 2867-63-2) represents a versatile and multifaceted compound with broad applications in pharmaceuticals, materials science, and catalysis. Its unique structural features and reactivity make it an indispensable tool for chemists and researchers worldwide. As scientific understanding evolves, the potential uses for this compound are likely to expand even further, solidifying its importance in modern chemistry.